Cas no 2137033-85-1 (rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans)

Technical Introduction: rac-(1r,4r)-4-(Bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane is a chiral bicyclic ether derivative featuring a bromomethyl functional group at the 4-position. The trans configuration ensures structural rigidity, enhancing its utility in stereoselective synthesis and as a building block for complex molecular frameworks. Its bicyclo[2.2.2]octane core provides stability, while the bromomethyl group offers reactivity for further functionalization, making it valuable in pharmaceutical and materials chemistry. The racemic mixture allows for flexibility in enantioselective applications. This compound is particularly suited for cross-coupling reactions, cyclizations, and the synthesis of constrained analogs, demonstrating broad applicability in advanced organic synthesis.

rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans structure

2137033-85-1 structure

Product Name:rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans

CAS No:2137033-85-1

MF:C₉H₁₅BrO

MW:219.118802309036

CID:4639625

Update Time:2025-08-02

rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans Chemical and Physical Properties

Names and Identifiers

- rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans
- Inchi： 1S/C9H15BrO/c1-8-2-4-9(6-10,5-3-8)7-11-8/h2-7H2,1H3
- InChI Key： PFSQHMBTVBRYOJ-UHFFFAOYSA-N
- SMILES： C12(C)CCC(CBr)(CC1)CO2

rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-736076-1.0g	(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane	2137033-85-1	95%	1g	$0.0	2023-06-06

rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans Related Literature

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Additional information on rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans

Comprehensive Overview of rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans (CAS No. 2137033-85-1)

The compound rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans (CAS No. 2137033-85-1) is a highly specialized bicyclic organic molecule with significant applications in pharmaceutical and material science research. Its unique structural features, including the 2-oxabicyclo[2.2.2]octane framework and bromomethyl functional group, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and inflammation.

In recent years, the demand for bicyclic compounds like rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane has surged, driven by advancements in asymmetric synthesis and green chemistry. The trans configuration of this molecule ensures stereochemical precision, which is critical for achieving desired biological activity. Its CAS No. 2137033-85-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Scientists are also exploring its utility in polymer chemistry, where its rigid bicyclic structure can enhance material properties.

One of the most discussed topics in organic chemistry today is the role of halogenated intermediates in streamlining synthetic routes. The bromomethyl group in this compound offers a versatile handle for further functionalization, enabling the creation of diverse derivatives. This aligns with the growing trend of fragment-based drug design, where small, well-defined molecular fragments are used to build larger, more complex structures. The 2-oxabicyclo[2.2.2]octane core is particularly appealing due to its stability and compatibility with various reaction conditions.

From an industrial perspective, rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans is gaining attention for its potential in sustainable chemistry. Companies are investing in scalable synthesis methods to meet the rising demand for high-purity intermediates. The compound's CAS No. 2137033-85-1 is often referenced in patents related to catalytic processes and renewable feedstocks, highlighting its role in eco-friendly manufacturing. Additionally, its application in bioconjugation techniques is being explored, offering new avenues for targeted drug delivery systems.

In summary, rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans (CAS No. 2137033-85-1) represents a multifaceted tool for modern chemistry. Its structural uniqueness, combined with its adaptability in synthesis, positions it as a key player in both academic and industrial research. As the scientific community continues to uncover its potential, this compound is poised to remain at the forefront of innovation in organic and medicinal chemistry.